molecular formula C10H13N5 B2942298 2-[(2-Ethyl-1,2,4-triazol-3-yl)methyl-prop-2-ynylamino]acetonitrile CAS No. 1825599-29-8

2-[(2-Ethyl-1,2,4-triazol-3-yl)methyl-prop-2-ynylamino]acetonitrile

Cat. No.: B2942298
CAS No.: 1825599-29-8
M. Wt: 203.249
InChI Key: XRVHZWHPRJNISC-UHFFFAOYSA-N
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Description

1,2,4-Triazole derivatives are a class of heterocyclic compounds that have been studied for their potential in various applications, particularly in medicinal chemistry . They are known to exhibit a wide range of biological activities, including anticancer properties .


Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives typically involves the reaction of primary amines, carboxylic acids, and isocyanides . The structures of these derivatives are usually confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis .


Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives is typically confirmed using techniques such as IR spectroscopy, NMR spectroscopy, mass spectroscopy, and elemental analysis .


Chemical Reactions Analysis

1,2,4-Triazole derivatives are known to participate in various chemical reactions. For example, they can act as ligands in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are used in click chemistry .

Mechanism of Action

While the specific mechanism of action for “2-[(2-Ethyl-1,2,4-triazol-3-yl)methyl-prop-2-ynylamino]acetonitrile” is not known, 1,2,4-triazole derivatives are known to interact with various biological targets. For example, some derivatives have shown promising cytotoxic activity against certain cancer cell lines .

Safety and Hazards

The safety and hazards associated with a specific 1,2,4-triazole derivative would depend on its specific structure and properties. Some derivatives have been found to exhibit cytotoxicity, which could pose safety concerns .

Future Directions

Research into 1,2,4-triazole derivatives is ongoing, with many studies focusing on the development of novel derivatives with improved properties and activities. Future research may also explore the potential of these compounds in various applications, including their use as anticancer agents .

Properties

IUPAC Name

2-[(2-ethyl-1,2,4-triazol-3-yl)methyl-prop-2-ynylamino]acetonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13N5/c1-3-6-14(7-5-11)8-10-12-9-13-15(10)4-2/h1,9H,4,6-8H2,2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XRVHZWHPRJNISC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=NC=N1)CN(CC#C)CC#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13N5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

203.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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